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Compound of Interest

Compound Name: 2,2,3,5,5-Pentamethylhexane

. Get Quote

Cat. No.: B14715668

An In-depth Technical Guide on the Thermophysical and Thermochemical Data of 2,2,3,5,5-
Pentamethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critically evaluated
thermophysical and thermochemical data for 2,2,3,5,5-Pentamethylhexane. The information is
compiled from authoritative sources, including the National Institute of Standards and
Technology (NIST) / Thermodynamics Research Center (TRC) Web Thermo Tables (WTT) and
the NIST Chemistry WebBook.[1][2][3] This document is intended to be a valuable resource for
researchers, scientists, and professionals in drug development and other fields requiring
precise data on this compound.

Compound Identification

IUPAC Name

2,2,3,5,5-Pentamethylhexane

CAS Registry Number 14739-73-2[2][3]

Chemical Formula

C11H24[2][3]

Molecular Weight

156.3083 g/mol [2][3]

IUPAC Standard InChl

INChI=1S/C11H24/c1-9(11(5,6)7)8-
10(2,3)4/h9H,8H2,1-7H3[2][3]

IUPAC Standard InChiKey

UKYAYXXQXKPIBL-UHFFFAOY SA-N[2][3]
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Thermophysical Data

The following tables summarize the key thermophysical properties of 2,2,3,5,5-

Pentamethylhexane. The data has been critically evaluated by NIST/TRC.[1]

Table 2.1: Phase Change and Critical Properties

WTT

Property Value Units
Normal Boiling Temperature 437.4 - 439.2 K[3]
N Data available in NIST/TRC
Critical Temperature K[1]
WTT
N Data available in NIST/TRC
Critical Pressure kPa[1]
WTT
N ) Data available in NIST/TRC
Critical Density mol/dm3[1]
WTT
Table 2.2: Temperature-Dependent Properties
Property Temperature Range (K) Phase
_ Liquid in equilibrium with
Density 190 - 620.1
Gas[1]
o Data available in NIST/TRC o
Enthalpy of Vaporization Liquid to Gas[1]

Heat Capacity at Saturation

Data available in NIST/TRC

Liquid in equilibrium with

Pressure WTT Gas[1]
] ) Liquid in equilibrium with
Viscosity 270 - 620
Gas[1]
o Liquid in equilibrium with
Thermal Conductivity 200 - 550

Gas[1]

Thermochemical Data
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Thermochemical data for 2,2,3,5,5-Pentamethylhexane is available through the NIST/TRC
Web Thermo Tables.[1][2][3]

Table 3.1: Enthalpy and Entropy

Property Temperature Range (K) Phase
Liquid in equilibrium with
Enthalpy 250 - 607.698 Gas[1]
as
Enthalpy 200 - 1000 Ideal Gas[1]
Liquid in equilibrium with
Entropy 250 - 607.698 Gas[1]
as
Entropy 200 - 1000 Ideal Gas[1]

Experimental Protocols

The following sections describe the general experimental methodologies used to determine the
thermophysical and thermochemical properties of organic compounds like 2,2,3,5,5-
Pentamethylhexane.

Determination of Boiling Point

The boiling point of an organic liquid is typically determined using methods such as the Thiele
tube method or by distillation.[4]

e Thiele Tube Method: A small amount of the liquid is placed in a fusion tube with an inverted,
sealed-end capillary tube. The setup is attached to a thermometer and heated in a Thiele
tube containing oil to ensure uniform heating. The temperature at which a rapid and
continuous stream of bubbles emerges from the capillary tube is recorded as the boiling
point.[1]

 Distillation Method: The sample is heated in a distilling flask, and the temperature of the
vapor that is in equilibrium with the boiling liquid is measured.[4] This temperature, which
remains constant during the distillation of a pure substance, is the boiling point.[5]
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Determination of Critical Temperature and Pressure

The critical point of a substance can be determined by observing the disappearance of the
meniscus separating the liquid and vapor phases.

o Sealed-Tube Method: A sample of the liquid is sealed in an evacuated, transparent tube. The
tube is heated, and the temperature and pressure are monitored. The critical temperature is
the temperature at which the meniscus disappears.[6] The critical pressure is the pressure at
that temperature.[6][7]

Determination of Density

The density of a liquid can be measured using several techniques.

o Pycnometer Method: A pycnhometer, a flask with a precisely known volume, is weighed
empty, then filled with the liquid and weighed again. The density is calculated from the mass
of the liquid and the known volume of the pycnometer.[8]

o Hydrometer Method: A hydrometer is floated in the liquid. The density is read directly from
the calibrated scale on the hydrometer stem at the point where the liquid surface meets it.[9]

e Buoyancy Method (Archimedes' Principle): A sinker of known volume is weighed in air and
then submerged in the liquid. The apparent loss in weight is equal to the weight of the
displaced liquid. The density of the liquid can be calculated from the volume of the sinker and
the mass of the displaced liquid.[8]

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined calorimetrically.

» Vaporization Calorimetry: A known amount of the liquid is vaporized at a constant
temperature, and the heat required for the vaporization is measured directly.[10][11]

o Condensation Calorimetry: A known amount of the vapor is condensed, and the heat
released during condensation is measured.[12]

Determination of Heat Capacity
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The heat capacity of a liquid is typically measured using a calorimeter.

Adiabatic Calorimetry: A known quantity of heat is added to a known mass of the liquid in an
insulated container (calorimeter), and the resulting temperature change is measured. The
heat capacity is calculated from the heat input, mass, and temperature change.

Differential Scanning Calorimetry (DSC): The sample and a reference material are heated at
a constant rate, and the difference in heat flow required to maintain them at the same
temperature is measured. This difference is proportional to the heat capacity of the sample.
[13]

Determination of Viscosity

The viscosity of a liquid can be determined using various types of viscometers.

Capillary Viscometer: The time it takes for a known volume of liquid to flow through a
capillary tube of known dimensions under a known pressure differential is measured. The
viscosity is calculated using the Hagen-Poiseuille equation.[3][14]

Rotational Viscometer: The torque required to rotate a spindle immersed in the liquid at a
constant angular velocity is measured. The viscosity is proportional to the measured torque.
[31[15][16]

Falling Sphere Viscometer: The time it takes for a sphere of known size and density to fall
through the liquid under the influence of gravity is measured. The viscosity is calculated
using Stokes' law.[3][15][17]

Determination of Thermal Conductivity

The thermal conductivity of a liquid can be measured using steady-state or transient methods.

o Transient Hot Wire Method: A thin platinum wire immersed in the liquid is heated by a step
voltage, and the resulting transient temperature rise of the wire is measured. The thermal
conductivity of the liquid is determined from the rate of temperature rise.[18]

o Steady-State Guarded Hot Plate Method: A sample of the liquid is placed between a heated
plate and a cooled plate, and the heat flow and temperature gradient across the liquid are
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measured once a steady state is reached. The thermal conductivity is calculated using
Fourier's law of heat conduction.

Determination of Enthalpy of Formation

The standard enthalpy of formation of an organic compound is typically determined from its

enthalpy of combustion.

o Bomb Calorimetry: A known mass of the compound is completely burned in a constant-
volume container (a "bomb") filled with excess oxygen. The heat released during the
combustion is measured. The enthalpy of combustion is then used to calculate the enthalpy
of formation using Hess's law.[19]

Determination of Entropy

The absolute entropy of a substance is determined by measuring its heat capacity as a function
of temperature from close to absolute zero.

» Calorimetric Method: The heat capacity of the substance is measured at various
temperatures starting from a very low temperature. The entropy at a given temperature is
then calculated by integrating the heat capacity divided by the temperature from 0 K to the
desired temperature, accounting for the entropy changes at any phase transitions.[20][21]

Data Acquisition and Evaluation Workflow

The following diagram illustrates the general workflow for the acquisition and critical evaluation
of thermophysical and thermochemical data, such as that provided by the NIST/TRC

databases.
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Collection of data from published research papers, handbooks, and databases.
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Workflow for Thermophysical and Thermochemical Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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